![molecular formula C17H18N2O4S B2856190 3-[(4-Phenylpiperazin-1-yl)sulfonyl]benzoic acid CAS No. 329932-88-9](/img/structure/B2856190.png)
3-[(4-Phenylpiperazin-1-yl)sulfonyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-[(4-Phenylpiperazin-1-yl)sulfonyl]benzoic acid, also known as SB 258585, is a selective antagonist for the 5-HT6 receptor. This receptor is a subtype of the serotonin receptor, which plays a crucial role in regulating the central nervous system. The 5-HT6 receptor is primarily expressed in the brain, and its activation is associated with cognitive processes like learning and memory. The discovery of SB 258585 has opened up new avenues for research in the field of neuroscience.
Scientific Research Applications
Metabolic Pathways
A study on the oxidative metabolism of Lu AA21004, a novel antidepressant, revealed its in vitro oxidation to several metabolites, including a benzylic alcohol further oxidized to the corresponding benzoic acid. This research highlights the involvement of cytochrome P450 enzymes in the drug's metabolic pathways (Hvenegaard et al., 2012).
Bio-potent Sulfonamides
Another study synthesized and characterized 4-(substituted phenylsulfonamido)benzoic acids, evaluating their antimicrobial activities. The research contributes to understanding the potential biological applications of sulfonamides (Dineshkumar & Thirunarayanan, 2019).
Molecular Synthesis
Research on phosphine-catalyzed reactions for constructing benzo[b]azepin-3-ones demonstrated novel methodologies for synthesizing compounds related to "3-[(4-Phenylpiperazin-1-yl)sulfonyl]benzoic acid" with potential implications in medicinal chemistry (Zhang et al., 2019).
Supramolecular Architectures
A study on the cocrystallization of N-donor type compounds with 5-sulfosalicylic acid explored the effects of hydrogen-bonding on supramolecular architectures, providing insights into the structural aspects of related compounds (Wang et al., 2011).
Antimicrobial and Antitubercular Agents
Research on novel sulfonyl derivatives as antimicrobial and antitubercular agents, including the synthesis and pharmacological evaluation, indicates the therapeutic potential of these compounds in treating infections (Suresh Kumar et al., 2013).
Receptor Antagonists
A study on the development of adenosine A2B receptor antagonists using sulfonamide structures showcases the pharmaceutical applications of sulfonyl compounds in developing targeted therapies (Yan et al., 2006).
properties
IUPAC Name |
3-(4-phenylpiperazin-1-yl)sulfonylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4S/c20-17(21)14-5-4-8-16(13-14)24(22,23)19-11-9-18(10-12-19)15-6-2-1-3-7-15/h1-8,13H,9-12H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPDAYARHVAIRCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)S(=O)(=O)C3=CC=CC(=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.